5-((naphthalen-1-ylmethyl)thio)-4H-1,2,4-triazol-3-amine

• Molecular Formula: C13H12N4S
• Molecular Weight: 256.33 g/mol
• IUPAC Name: 3-(naphthalen-1-ylmethylsulfanyl)-1H-1,2,4-triazol-5-amine
• InChI: InChI=1S/C13H12N4S/c14-12-15-13(17-16-12)18-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7H,8H2,(H3,14,15,16,17)
• InChI Key: ZPSUZWNLPGVHBT-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2CSC3=NNC(=N3)N

Description

5-((naphthalen-1-ylmethyl)thio)-4H-1,2,4-triazol-3-amine is a chemical compound that has gained attention in the scientific community due to its potential use in various fields. It is a triazole derivative that has been synthesized through various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 5-((naphthalen-1-ylmethyl)thio)-4H-1,2,4-triazol-3-amine is not yet fully understood. However, it is believed to work by inhibiting the activity of enzymes that are involved in the growth and proliferation of cancer cells and microorganisms.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-((naphthalen-1-ylmethyl)thio)-4H-1,2,4-triazol-3-amine have been studied in vitro and in vivo. It has been found to have low toxicity and is well-tolerated by cells and animals. It has also been found to have antioxidant properties, which may contribute to its potential use in the treatment of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 5-((naphthalen-1-ylmethyl)thio)-4H-1,2,4-triazol-3-amine in lab experiments include its low toxicity, well-tolerated nature, and potential use in the treatment of cancer and microbial infections. However, its limitations include the need for further studies to fully understand its mechanism of action and its potential side effects.

Future Directions

There are several future directions for the research on 5-((naphthalen-1-ylmethyl)thio)-4H-1,2,4-triazol-3-amine. These include:
1. Further studies on its mechanism of action and potential side effects.
2. Studies on its potential use in the treatment of other diseases, such as viral infections.
3. Development of new synthesis methods to improve its yield and purity.
4. Studies on its potential use in combination with other drugs to improve its efficacy.
5. Studies on its potential use in agriculture as a pesticide or fungicide.
Conclusion:
In conclusion, 5-((naphthalen-1-ylmethyl)thio)-4H-1,2,4-triazol-3-amine is a promising compound that has potential applications in various fields of scientific research. Its low toxicity, well-tolerated nature, and potential use in the treatment of cancer and microbial infections make it an attractive candidate for further studies. However, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 5-((naphthalen-1-ylmethyl)thio)-4H-1,2,4-triazol-3-amine has been achieved through various methods. One such method involves the reaction of 1-(naphthalen-1-ylmethyl)thiosemicarbazide with 1,3-dibromopropane in the presence of triethylamine, followed by the reaction with sodium azide and copper sulfate. Another method involves the reaction of naphthalen-1-ylmethylamine with thiosemicarbazide in the presence of acetic acid, followed by the reaction with sodium azide and copper sulfate.

Scientific Research Applications

The compound 5-((naphthalen-1-ylmethyl)thio)-4H-1,2,4-triazol-3-amine has been studied for its potential applications in various fields of scientific research. It has been found to have antimicrobial activity against various strains of bacteria and fungi. It has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.